1-Ethyl-2-(trifluoromethyl)-4,5-dihydro-1H-imidazole
Overview
Description
The compound seems to be a derivative of imidazole, which is a five-membered planar ring of two nitrogen atoms at non-adjacent positions . Imidazoles are a key component of important biological building blocks such as histidine and histamine .
Synthesis Analysis
While specific synthesis information for “1-Ethyl-2-(trifluoromethyl)-4,5-dihydro-1H-imidazole” is not available, imidazole derivatives can be synthesized through various methods . For instance, 1-ethyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide was synthesized for use in next-generation Li-ion battery electrolytes .Molecular Structure Analysis
The molecular structure of imidazole derivatives can be complex and varies based on the substituents on the ring . Density functional theory (DFT) calculations can provide insight into the structural and electronic aspects of these compounds .Chemical Reactions Analysis
Imidazole derivatives can participate in various chemical reactions. For instance, they can form multiple H-bond type interactions, which can influence their reactivity . The nature of these interactions can be analyzed using techniques like natural bond orbital (NBO) analysis .Physical And Chemical Properties Analysis
Imidazole derivatives can have a range of physical and chemical properties that can be tuned by modifying the individual cation or anion . They can offer high ionic conductivity, negligible flammability, high thermal stability, and a large electrochemical window .Mechanism of Action
Safety and Hazards
While specific safety and hazard information for “1-Ethyl-2-(trifluoromethyl)-4,5-dihydro-1H-imidazole” is not available, it’s important to note that even though ionic liquids like imidazole derivatives have low volatility, they can still pose fire and explosion hazards . Therefore, stringent safety measures are necessary when handling these compounds .
properties
IUPAC Name |
1-ethyl-2-(trifluoromethyl)-4,5-dihydroimidazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9F3N2/c1-2-11-4-3-10-5(11)6(7,8)9/h2-4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVLIEHPWHZBHDA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN=C1C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9F3N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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